Cas no 909903-36-2 (Benzonitrile, 2-fluoro-5-(2-pyridinyl)-)

• Product Name: Benzonitrile, 2-fluoro-5-(2-pyridinyl)-
• CAS No: 909903-36-2
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• CID: 4494170
• PubChem ID: 57981445
• Update Time: 2025-04-24

Benzonitrile, 2-fluoro-5-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-fluoro-5-(2-pyridinyl)-
• SCHEMBL2656644
• 909903-36-2
• 2-Fluoro-5-(2-pyridinyl)benzonitrile
• DB-377401

• Inchi： 1S/C12H7FN2/c13-11-5-4-9(7-10(11)8-14)12-3-1-2-6-15-12/h1-7H
• InChI Key： VNHAALBEEQRUEB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1C=CC=CN=1

Computed Properties

• Exact Mass: 198.05932639Da
• Monoisotopic Mass: 198.05932639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7Ų